Cas no 80904-74-1 (Siphonoside)

Siphonoside structure
Product name:Siphonoside
CAS No:80904-74-1
MF:C11H16O8
MW:276.239944458008
CID:986204
Siphonoside Chemical and Physical Properties
Names and Identifiers
-
- siphonoside
- (5-Oxo-2,5-dihydrofuran-3-yl)methyl hexopyranoside
- 2(5H)-Furanone, 4-((beta-D-glucopyranosyloxy)methyl)-
- Siphonoside
-
- Inchi: 1S/C11H16O8/c12-2-6-8(14)9(15)10(16)11(19-6)18-4-5-1-7(13)17-3-5/h1,6,8-12,14-16H,2-4H2/t6-,8-,9+,10-,11-/m1/s1
- InChI Key: RFYIYNSPOHSDFY-WVTGURRWSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC1=CC(=O)OC1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 368
- Topological Polar Surface Area: 126
Siphonoside Related Literature
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2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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